Cas no 1333831-67-6 (2-amino-1-(4-bromophenyl)-4-chloro-1H-imidazole-5-carbaldehyde)

• Product Name: 2-amino-1-(4-bromophenyl)-4-chloro-1H-imidazole-5-carbaldehyde
• CAS No: 1333831-67-6
• MF: C₁₀H₇BrClN₃O
• MW: 300.539079904556
• CID: 6223940
• PubChem ID: 53619575
• Update Time: 2025-10-29

2-amino-1-(4-bromophenyl)-4-chloro-1H-imidazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(4-bromophenyl)-4-chloro-1H-imidazole-5-carbaldehyde
• 1333831-67-6
• Z1250288841
• EN300-1180734
• AKOS030666435

• Inchi： 1S/C10H7BrClN3O/c11-6-1-3-7(4-2-6)15-8(5-16)9(12)14-10(15)13/h1-5H,(H2,13,14)
• InChI Key： LZMDRWTULZRDJL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(N)=NC(=C1C=O)Cl

Computed Properties

• Exact Mass: 298.94610g/mol
• Monoisotopic Mass: 298.94610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 60.9Ų

Additional information on 2-amino-1-(4-bromophenyl)-4-chloro-1H-imidazole-5-carbaldehyde

Recent Advances in the Study of 2-amino-1-(4-bromophenyl)-4-chloro-1H-imidazole-5-carbaldehyde (CAS: 1333831-67-6)

The compound 2-amino-1-(4-bromophenyl)-4-chloro-1H-imidazole-5-carbaldehyde (CAS: 1333831-67-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the versatility of 2-amino-1-(4-bromophenyl)-4-chloro-1H-imidazole-5-carbaldehyde as a key intermediate in the synthesis of various biologically active molecules. Its imidazole core, coupled with the presence of functional groups such as the aldehyde and bromophenyl moieties, makes it a valuable scaffold for the development of novel pharmacophores. Researchers have explored its utility in the design of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds, demonstrating its broad applicability in medicinal chemistry.

One of the most notable advancements in the study of this compound is its role in the development of targeted therapies for cancer. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives based on 2-amino-1-(4-bromophenyl)-4-chloro-1H-imidazole-5-carbaldehyde, which exhibited potent inhibitory activity against specific oncogenic kinases. The study utilized molecular docking and in vitro assays to elucidate the binding interactions and mechanism of action, providing valuable insights for future drug design efforts.

In addition to its potential in oncology, recent research has also explored the antimicrobial properties of this compound. A study conducted by a team at the University of Cambridge demonstrated that derivatives of 2-amino-1-(4-bromophenyl)-4-chloro-1H-imidazole-5-carbaldehyde exhibited significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The findings suggest that this scaffold could serve as a promising starting point for the development of new antibiotics to address the growing threat of antimicrobial resistance.

The synthetic accessibility of 2-amino-1-(4-bromophenyl)-4-chloro-1H-imidazole-5-carbaldehyde has also been a focus of recent investigations. Researchers have developed optimized protocols for its synthesis, emphasizing green chemistry principles to improve yield and reduce environmental impact. These advancements are critical for scaling up production and facilitating further preclinical studies.

In conclusion, the compound 2-amino-1-(4-bromophenyl)-4-chloro-1H-imidazole-5-carbaldehyde (CAS: 1333831-67-6) represents a promising scaffold in medicinal chemistry, with demonstrated potential in oncology, antimicrobial therapy, and beyond. Continued research into its derivatives and mechanisms of action will likely yield further breakthroughs, solidifying its role in the development of next-generation therapeutics.